Cas no 902278-54-0 (2-3-(4-chlorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-methoxyphenyl)acetamide)

• Product Name: 2-3-(4-chlorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-methoxyphenyl)acetamide
• CAS No: 902278-54-0
• MF: C₂₄H₁₉ClN₂O₅S
• MW: 482.936064004898
• CID: 6332322
• PubChem ID: 20869287
• Update Time: 2025-10-19

2-3-(4-chlorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-3-(4-chlorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-methoxyphenyl)acetamide
• F3407-2063
• VU0626361-1
• 2-[3-(4-chlorophenyl)sulfonyl-4-oxoquinolin-1-yl]-N-(4-methoxyphenyl)acetamide
• 902278-54-0
• 2-(3-((4-chlorophenyl)sulfonyl)-4-oxoquinolin-1(4H)-yl)-N-(4-methoxyphenyl)acetamide
• AKOS001821483
• 2-[3-(4-chlorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl]-N-(4-methoxyphenyl)acetamide

• Inchi： 1S/C24H19ClN2O5S/c1-32-18-10-8-17(9-11-18)26-23(28)15-27-14-22(24(29)20-4-2-3-5-21(20)27)33(30,31)19-12-6-16(25)7-13-19/h2-14H,15H2,1H3,(H,26,28)
• InChI Key： ACJFKXFPZQHYEU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(C1C(C2C=CC=CC=2N(CC(NC2C=CC(=CC=2)OC)=O)C=1)=O)(=O)=O

Computed Properties

• Exact Mass: 482.0703206g/mol
• Monoisotopic Mass: 482.0703206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 855
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 2-3-(4-chlorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-methoxyphenyl)acetamide

Chemical Compound CAS No. 902278-54-0: 2-(3-(4-Chlorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl)-N-(4-methoxyphenyl)acetamide

The compound with CAS No. 902278-54-0, known as 2-(3-(4-Chlorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl)-N-(4-methoxyphenyl)acetamide, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its intricate structure, which includes a quinoline ring system, a sulfonyl group, and an acetamide moiety, all of which contribute to its unique chemical properties.

Recent studies have highlighted the importance of such compounds in the field of drug discovery. The presence of the sulfonyl group in the molecule suggests potential applications as a kinase inhibitor or a modulator of cellular signaling pathways. Additionally, the quinoline ring system is known for its ability to interact with biological targets such as DNA or proteins, making it a valuable component in medicinal chemistry.

The synthesis of this compound involves multi-step organic reactions, including coupling reactions and oxidation processes. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling to optimize the production process. These methods not only enhance the yield but also improve the purity of the final product, which is critical for its application in biochemical assays.

In terms of physical properties, this compound exhibits good solubility in polar solvents due to the electron-withdrawing sulfonyl group and the hydrophilic acetamide moiety. Its melting point and stability under various conditions have been thoroughly investigated, making it suitable for use in both laboratory settings and industrial applications.

The biological activity of this compound has been evaluated in several in vitro and in vivo models. Initial studies indicate that it may possess anti-inflammatory or anti-cancer properties, which are currently under further investigation. The substitution patterns on the aromatic rings suggest that this compound could be further modified to enhance its bioavailability and efficacy.

From a structural perspective, the molecule's complexity provides ample opportunities for functionalization. By modifying substituents on the quinoline ring or altering the sulfonyl group, researchers can explore new chemical space and potentially discover novel bioactive compounds with improved therapeutic profiles.

In conclusion, CAS No. 902278-54-0 represents a promising compound with diverse applications across multiple disciplines. Its unique structure and favorable chemical properties make it a valuable tool for advancing research in drug development, materials science, and beyond.